Cas no 12220-06-3 (Acid Orange 67)

• Product Name: Acid Orange 67
• CAS No: 12220-06-3
• MF: C₂₆H₂₃N₄NaO₈S₂
• MW: 606.602594614029
• MDL: MFCD00137504
• CID: 86719
• Update Time: 2025-06-13

Acid Orange 67 Chemical and Physical Properties

Names and Identifiers

• Acid Orange 67
• sodium,4-[3-[[2-methyl-4-(4-methylphenyl)sulfonyloxyphenyl]diazenyl]anilino]-3-nitrobenzenesulfonate
• Benzenesulfonic acid, 4-((4-(2-(2-methyl-4-(((4-methylphenyl)sulfonyl)oxy)phenyl)diazenyl)phenyl)amino)-3-nitro-, sodium salt (1:1)
• C.I. Acid Orange 67
• sodium 4-({3-[(E)-(2-methyl-4-{[(4-methylphenyl)sulfonyl]oxy}phenyl)diazenyl]phenyl}amino)-3-nitrobenzenesulfonate
• sodium 4-[[4-[2-methyl-4-(p-tolylsulfonyloxy)phenyl]azophenyl]amino]-3-nitro-benzenesulfonate
• Sodium 4-[4-[[2-methyl-4-[[(p-tolyl)sulphonyl]oxy]phenyl]azo]anilino]-3-nitrobenzenesulphonate
• Acid Orange 67
• 4-[[4-[[2-Methyl-4-[[(4-methylphenyl)sulfonyl]oxy]phenyl]azo]phenyl]amino]-3-nitrobenzenesulfonic acid sodium salt
• C.I.14172
• Orange 67
• Weak Acid orange RL
• AcidOrange3R

• MDL： MFCD00137504
• Inchi： 1S/C26H22N4O8S2.Na.H/c1-17-3-10-22(11-4-17)40(36,37)38-21-9-13-24(18(2)15-21)29-28-20-7-5-19(6-8-20)27-25-14-12-23(39(33,34)35)16-26(25)30(31)32;;/h3-16,27H,1-2H3,(H,33,34,35);;/b29-28+;;
• InChI Key： YRYAWGCOEBJJTG-NTDCDQSISA-N
• SMILES： N(C1C=CC(/N=N/C2C=CC(OS(C3C=CC(C)=CC=3)(=O)=O)=CC=2C)=CC=1)C1C=CC(S(O)(=O)=O)=CC=1N(=O)=O.[NaH]

Computed Properties

• Exact Mass: 582.08800
• Monoisotopic Mass: 604.06985
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 41
• Rotatable Bond Count: 9
• Complexity: 1080
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 200

Experimental Properties

• Density: 1.46[at 20℃]
• Melting Point: 179-198°C
• PSA: 197.07000
• LogP: 9.14280
• Solubility: 330mg/L at 20℃

Acid Orange 67 Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Additional information on Acid Orange 67

Comprehensive Overview of Acid Orange 67 (CAS No. 12220-06-3): Properties, Applications, and Industry Trends

Acid Orange 67 (CAS No. 12220-06-3) is a synthetic azo dye widely recognized for its vibrant hue and versatility in industrial applications. As a member of the acid dye family, it is particularly valued for its affinity to protein-based fibers like wool, silk, and nylon. The compound's molecular structure ensures excellent lightfastness and washfastness, making it a preferred choice for textile manufacturers seeking durable coloration solutions. Recent advancements in eco-friendly dyeing technologies have spurred renewed interest in optimizing the application parameters of Acid Orange 67 to reduce water and energy consumption.

The growing demand for sustainable textile dyes has positioned Acid Orange 67 as a subject of research in green chemistry initiatives. Studies focus on improving its biodegradability and reducing wastewater contamination through innovative dye-fixation techniques. Industry reports indicate that searches for "non-toxic textile colorants" and "low-impact dyeing processes" have increased by 42% in 2023, reflecting shifting consumer preferences toward environmentally responsible products. Manufacturers are now exploring enzyme-assisted dyeing methods to enhance the efficiency of Acid Orange 67 absorption while minimizing chemical auxiliaries.

From a technical perspective, Acid Orange 67 exhibits maximum absorption at 490-510 nm wavelength, producing a distinctive orange shade that meets ISO 105-C06 standards for colorfastness. Its compatibility with metal-free dyeing systems aligns with global regulations restricting heavy metal content in textiles, addressing frequent search queries about "REACH-compliant dyes" and "OEKO-TEX certified colorants". Analytical methods such as HPLC-MS are commonly employed to verify the purity of CAS No. 12220-06-3 batches, ensuring consistent performance across production runs.

Innovative applications of Acid Orange 67 extend beyond traditional textiles. Recent patent filings reveal its experimental use in biomarker staining for diagnostic kits and as a photosensitizer in certain light-activated therapies. These emerging applications respond to the 28% year-on-year increase in searches for "medical-grade dyes" and "biocompatible colorants". However, the compound remains predominantly utilized in the fashion industry, where its chromatic stability supports the development of high-performance activewear that resists fading during repeated washing and UV exposure.

Quality control protocols for Acid Orange 67 require strict monitoring of sulfonation levels (typically 2-3 sulfonic acid groups per molecule) to maintain optimal solubility and dye uptake. The compound's pH sensitivity (optimal application range 3.5-5.5) makes it particularly suitable for exhaust dyeing processes, a fact frequently cited in technical forums discussing "best practices for nylon coloration". Spectroscopy data confirms that the dye's conjugated double-bond system contributes to both its color intensity and thermal stability up to 200°C.

Market analysts note that Acid Orange 67 maintains steady demand in regions with strong synthetic fiber production, particularly Southeast Asia and Eastern Europe. The rise of "slow fashion" movements has paradoxically increased its utilization, as manufacturers seek durable dyes for longer-lasting garments. Technical bulletins emphasize the importance of cationic modifiers when applying this dye to polyamide blends, addressing common processing challenges documented in industrial case studies.

Future developments may focus on nano-encapsulation of Acid Orange 67 to enable controlled release during dyeing, potentially reducing consumption by 30-40%. This approach aligns with the textile industry's response to popular search terms like "waterless dye technology" and "smart dye systems". Collaborative research between chemical suppliers and fashion brands aims to optimize the dye's lifecycle while meeting stringent ZDHC MRSL requirements for wastewater discharge.